![molecular formula C16H15BrN2O2 B6417858 2-bromo-N-{4-[(methylcarbamoyl)methyl]phenyl}benzamide CAS No. 1060286-05-6](/img/structure/B6417858.png)
2-bromo-N-{4-[(methylcarbamoyl)methyl]phenyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-bromo-N-{4-[(methylcarbamoyl)methyl]phenyl}benzamide (2-Br-MCMB) is a synthetic organic compound that has been used in a variety of scientific research applications. It is a brominated benzamide derivative, and its structure consists of a benzene ring with an amide group and two methylcarbamoylmethyl groups. 2-Br-MCMB is a relatively new compound that has been studied for its potential applications in drug development, biochemistry, and physiology.
Scientific Research Applications
Precursor in Drug Synthesis
This compound can serve as a precursor in the synthesis of various drugs . For instance, it can be utilized as an intermediate in the synthesis of benzodiazepines, a class of drugs commonly used for their anxiolytic, hypnotic, and muscle relaxant properties .
Inhibitor of Hedgehog (Hh) Signaling Pathway
The compound has shown promising inhibition of the hedgehog (Hh) signaling pathway . This pathway is crucial for the development of various embryonic tissues and its abnormal mutations can lead to cell proliferation and tumor growth .
Inhibitor of Smoothened (Smo) Receptor
The compound’s inhibitory potency against the Smoothened (Smo) receptor correlates well with its Hh inhibition . This suggests that the observed Hh activity was driven by Smo inhibitors .
Use in Organic Synthesis
The compound can be used in organic synthesis, particularly in reactions involving benzylic halides . These reactions typically proceed via an SN1 pathway, via the resonance-stabilized carbocation .
Use in Protodeboronation
The compound can be used in the protodeboronation of pinacol boronic esters . Protodeboronation is a valuable but not well-developed process in organic synthesis .
Use in Hydromethylation
Paired with a Matteson–CH2–homologation, the compound allows for formal anti-Markovnikov alkene hydromethylation, a valuable but unknown transformation .
properties
IUPAC Name |
2-bromo-N-[4-[2-(methylamino)-2-oxoethyl]phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15BrN2O2/c1-18-15(20)10-11-6-8-12(9-7-11)19-16(21)13-4-2-3-5-14(13)17/h2-9H,10H2,1H3,(H,18,20)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIPUYRAHUZITNH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.